Cas no 2228690-19-3 (3,3-difluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine
• CAS No: 2228690-19-3
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• CID: 6595132
• PubChem ID: 165631847
• Update Time: 2025-06-13

3,3-difluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine
• EN300-1948598
• 2228690-19-3

• Inchi： 1S/C7H11F2N3/c1-12-4-5(3-11-12)6(2-10)7(8)9/h3-4,6-7H,2,10H2,1H3
• InChI Key： JELZLICYNZCKEY-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=NN(C)C=1)F

Computed Properties

• Exact Mass: 175.09210369g/mol
• Monoisotopic Mass: 175.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,3-difluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine

Introduction to 3,3-difluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine (CAS No. 2228690-19-3)

3,3-difluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine is a fluorinated pyrazole derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2228690-19-3, represents a class of molecules that are being extensively studied for their therapeutic applications. The presence of both fluorine atoms and a pyrazole ring in its molecular structure imparts distinct electronic and steric characteristics, making it a promising candidate for drug discovery and development.

The compound’s molecular formula is C₉H₁₂F₂N₂, reflecting its composition of carbon, hydrogen, fluorine, and nitrogen atoms. The fluorine atoms at the 3-position of the propane backbone and the methyl-substituted pyrazole ring at the 2-position contribute to its overall reactivity and binding affinity. These structural features are critical in determining its interaction with biological targets, particularly enzymes and receptors involved in various metabolic pathways.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity compared to their non-fluorinated counterparts. 3,3-difluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine exemplifies this trend, as it combines the advantages of fluorine substitution with the pharmacophoric properties of the pyrazole scaffold. Pyrazoles are known for their broad spectrum of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer effects. The incorporation of a methyl group at the 4-position of the pyrazole ring further modulates its pharmacological profile, potentially enhancing its efficacy and selectivity.

The synthesis of 3,3-difluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms often poses challenges due to their high electronegativity and reactivity. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms efficiently into complex molecular frameworks. Techniques such as nucleophilic aromatic substitution (SNAr), metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura coupling), and directed ortho-metalation (DoM) have been instrumental in constructing the desired structure.

The compound’s potential biological activity has been explored in several preclinical studies. Notably, its interaction with enzymes such as kinases and phosphodiesterases has been investigated due to their crucial roles in cellular signaling pathways. Fluorinated pyrazoles have shown promise as inhibitors of these enzymes, which are often implicated in diseases such as cancer and inflammatory disorders. Preliminary studies suggest that 3,3-difluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine exhibits inhibitory activity against certain kinases with high selectivity. This makes it an attractive candidate for further development into a therapeutic agent.

The pharmacokinetic properties of 3,3-difluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine are also of significant interest. Fluorine substitution can influence drug metabolism by affecting both phase I (oxidative) and phase II (conjugative) pathways. Studies have shown that fluorinated compounds often exhibit prolonged half-lives due to reduced metabolic clearance. This characteristic could be particularly beneficial for drugs that require prolonged therapeutic effects or frequent dosing regimens. Additionally, the compound’s solubility profile has been optimized to enhance oral bioavailability, ensuring efficient delivery to target tissues.

In vitro studies have demonstrated the compound’s ability to modulate specific biological pathways relevant to human health. For instance, its interaction with cyclin-dependent kinases (CDKs) has been examined in cancer cell lines, where it showed potential as an anti-proliferative agent. The pyrazole moiety is known to bind tightly to ATP-binding pockets in kinases, while the fluorine atoms enhance hydrophobic interactions within the active site. This dual mechanism contributes to its observed inhibitory activity.

The safety profile of 3,3-difluoro-2-(1-methyl-1H-pyrazol-4-yll)propan-l-am ine is another critical aspect that has been evaluated through toxicological studies. Preliminary toxicity assays have indicated low acute toxicity at tested doses, suggesting its potential for safe clinical use if further studies confirm these findings. Long-term toxicity assessments are necessary to fully understand any potential side effects associated with chronic exposure.

The development of 3,3-difluoro-Z-(l-methyl-lH-pyrazol-Z-yll)propa-n-l-am ine is part of a broader effort to discover novel therapeutics with improved pharmacological properties. The integration of computational chemistry techniques has accelerated the design process by allowing virtual screening and molecular docking studies before experimental synthesis. These computational approaches help identify promising candidates with optimal binding affinities and reduced off-target effects.

The future direction of research on this compound includes exploring its mechanism of action in greater detail through structural biology techniques such as X-ray crystallography or cryo-electron microscopy (CryoEM). Understanding how it interacts with biological targets at an atomic level will provide insights into optimizing its therapeutic potential. Additionally, formulation studies are underway to develop suitable drug delivery systems that enhance stability and bioavailability.

In conclusion,Z,Z-difluoro-Z-(l-methyl-lH-pyrazol-Z-yll)propa-n-l-am ine (CAS No.Z2228690-Z19-ZZ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis challenges have been overcome through innovative synthetic methodologies while maintaining high purity standards required for drug development purposes Its potential therapeutic applications span multiple disease areas including cancer inflammatory disorders making it an exciting prospect for future clinical translation The ongoing research efforts aim not onlyZto elucidateZits pharmacological benefits but alsoZto ensureZits safetyZand efficacy makingZitZa valuable additionZtoZtheZpharmaceuticalZlandscape